
2-Hexylcyclopentanone: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Hexylcyclopentanone

Cat. No.: B084021 Get Quote

CAS Number: 13074-65-2 Synonyms: Jasmatone, 2-n-Hexylcyclopentanone

This technical guide provides a comprehensive overview of 2-Hexylcyclopentanone (CAS

13074-65-2), a cyclopentanone derivative. The information is tailored for researchers,

scientists, and professionals in drug development and plant sciences who may be interested in

its chemical properties and potential biological activities, particularly in the context of its

structural similarity to naturally occurring jasmonates.

Chemical and Physical Properties
2-Hexylcyclopentanone is a versatile organic compound with a characteristic sweet, floral,

and slightly fruity aroma.[1] Its physical and chemical properties are summarized in the table

below.
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Property Value Reference

Molecular Formula C₁₁H₂₀O [1][2]

Molecular Weight 168.28 g/mol [1][2]

Appearance Pale yellow, mobile liquid [1]

Purity (GC) 96 - 100% [1]

Refractive Index (n20/D) 1.448 - 1.454 [1]

Boiling Point 108-110°C at 10 mmHg [3]

Density 0.89 g/cm³ [3]

Flash Point 112°C [3]

Water Solubility 59.5 mg/L at 20°C [3]

LogP 3.9 [3]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2-
Hexylcyclopentanone.

Spectrum Type Key Features Reference

¹³C NMR Data available on PubChem

¹H NMR Data available on PubChem

Mass Spectrometry
Top 5 Peaks: 84, 41, 55, 97,

83

Infrared (IR) Spectra
FTIR and ATR-IR spectra

available

Raman Spectra FT-Raman spectrum available

Synthesis
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A general method for the preparation of 2-alkylcyclopentanones, including 2-
Hexylcyclopentanone, involves the reaction of cyclopentanone with an aldehyde in the

presence of a catalyst.[4]

A patented industrial synthesis method involves the reaction of cyclopentanone with n-heptanal

in an autoclave with a palladium on alumina catalyst under hydrogen pressure. The reaction is

heated, and after completion, the catalyst is removed, and the product is purified by

fractionation.[4]

Biological Context and Potential Research
Directions
While 2-Hexylcyclopentanone is primarily utilized as a fragrance ingredient in perfumes,

soaps, and other scented products, its structural similarity to jasmonates warrants

consideration for potential biological activity, particularly in the realm of plant science.[1][5]

Jasmonates, such as jasmonic acid, are lipid-based plant hormones that play critical roles in a

wide range of physiological processes, including:

Plant Defense: Jasmonates are key signaling molecules in response to herbivory and

necrotrophic pathogens.[6][7][8][9] They induce the production of defense compounds that

can deter attackers.[9]

Growth and Development: These hormones are involved in regulating vegetative growth,

reproductive development, and senescence.[6][7]

Given that 2-Hexylcyclopentanone shares the cyclopentanone core structure with jasmonic

acid, it is plausible that it could interact with components of the jasmonate signaling pathway.

However, to date, there is a lack of published research investigating the specific biological

effects of 2-Hexylcyclopentanone on plant growth, defense, or its mechanism of action within

plant signaling cascades. This presents an open area for future research.

Experimental Protocols
Detailed experimental protocols for the biological evaluation of 2-Hexylcyclopentanone are

not currently available in the scientific literature. However, researchers interested in
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investigating its potential jasmonate-like activity could adapt standard protocols used in plant

hormone research.

General Protocol for Plant Growth Assays
Plant Material: Use a model plant species such as Arabidopsis thaliana for initial screening.

Treatment: Grow seedlings on a sterile growth medium (e.g., Murashige and Skoog)

supplemented with a range of concentrations of 2-Hexylcyclopentanone. A solvent control

should be included.

Growth Measurement: After a defined period, measure key growth parameters such as root

length, shoot biomass, and leaf area.

Statistical Analysis: Compare the growth of treated plants to control plants using appropriate

statistical tests to determine if the compound has any inhibitory or stimulatory effects on

growth.

General Protocol for Plant Defense Gene Expression
Analysis

Plant Treatment: Treat mature plants with a solution of 2-Hexylcyclopentanone by spraying

or soil drenching.

Herbivory or Pathogen Challenge: After a period of pre-treatment, challenge the plants with a

generalist herbivore (e.g., Spodoptera littoralis) or a necrotrophic fungus (e.g., Botrytis

cinerea).

RNA Extraction and Gene Expression Analysis: Harvest leaf tissue at various time points

after the challenge. Extract total RNA and perform quantitative real-time PCR (qRT-PCR) to

measure the expression levels of known jasmonate-responsive defense genes (e.g.,

PDF1.2, VSP2).

Data Analysis: Compare the gene expression levels in treated plants to those in control

plants to assess whether 2-Hexylcyclopentanone can prime or induce plant defense

responses.
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Visualizations
Hypothetical Interaction with the Jasmonate Signaling
Pathway
The following diagram illustrates the canonical jasmonate signaling pathway. It is important to

note that the interaction of 2-Hexylcyclopentanone with this pathway is purely hypothetical

and has not been experimentally validated. This diagram is provided as a conceptual

framework for potential research.
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Caption: Hypothetical interaction of 2-Hexylcyclopentanone with the jasmonate signaling

pathway.

Experimental Workflow for Investigating Biological
Activity
The following diagram outlines a general experimental workflow for assessing the potential

biological activity of 2-Hexylcyclopentanone in plants.
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Investigate Biological Activity of 2-Hexylcyclopentanone
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Caption: General experimental workflow for assessing the biological activity of 2-
Hexylcyclopentanone.

Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 2-Hexylcyclopentanone is not classified as hazardous by the majority of

notifications. However, a minority of notifications indicate that it may cause serious eye

irritation. Standard laboratory safety precautions should be observed, including the use of

safety glasses and gloves. For detailed safety information, refer to the Safety Data Sheet

(SDS) provided by the supplier.

Conclusion
2-Hexylcyclopentanone is a well-characterized synthetic compound with established use in

the fragrance industry. Its structural analogy to plant jasmonates suggests a potential for
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biological activity that remains unexplored. This technical guide provides a foundation of its

known chemical and physical properties and outlines potential avenues for future research into

its effects on plant growth and defense signaling pathways. Such investigations could reveal

novel applications for this compound beyond its current use and contribute to a deeper

understanding of jasmonate perception and signaling in plants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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